Cas no 1805388-37-7 (Methyl 3-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 3-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1805388-37-7
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4856913
• Update Time: 2025-06-11

Methyl 3-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H9BrF2N2O2/c1-16-9(15)6-4(8(11)12)3-14-5(2-10)7(6)13/h3,8H,2,13H2,1H3
• InChI Key： QUFAVYJRFBCOGX-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(=O)OC)C(C(F)F)=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylate

Methyl 3-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805388-37-7): A Comprehensive Overview

Methyl 3-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805388-37-7) is a novel and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents and as a valuable intermediate in organic synthesis.

The chemical structure of Methyl 3-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylate is composed of a pyridine ring substituted with an amino group, a bromomethyl group, and a difluoromethyl group, all attached to the 3-, 2-, and 5-positions, respectively. The ester functionality at the 4-position adds further versatility to this molecule. These structural elements contribute to its unique chemical properties and reactivity, making it an attractive candidate for various synthetic transformations and biological evaluations.

Recent studies have highlighted the importance of Methyl 3-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylate in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. The bromomethyl group, in particular, plays a crucial role in enhancing the compound's binding affinity to target proteins, while the difluoromethyl group contributes to its metabolic stability and bioavailability.

In addition to its potential as a therapeutic agent, Methyl 3-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylate has been explored as a synthetic intermediate in the preparation of more complex molecules. Its reactivity with various nucleophiles and its ability to undergo selective functional group transformations make it a valuable building block in organic synthesis. A notable example is its use in the synthesis of fluorinated heterocycles, which are important scaffolds in drug discovery and development.

The synthetic route to Methyl 3-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylate has been optimized to ensure high yields and purity. One common approach involves the sequential introduction of functional groups onto a pyridine core. The amino group can be introduced via reductive amination or other nitrogen-functionalization methods, while the bromomethyl and difluoromethyl groups can be added through selective halogenation and fluorination reactions. The final esterification step completes the synthesis of this versatile compound.

The physicochemical properties of Methyl 3-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylate have also been extensively studied. It is typically obtained as a solid with good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point, boiling point, and other physical parameters have been determined through standard analytical techniques, providing essential data for its use in various applications.

In terms of safety and handling, it is important to note that while Methyl 3-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylate is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation.

The future prospects for Methyl 3-amino-2-(bromomethyl)-5-(difluoromethy lpyridine-4-carboxylate are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for specific therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic routes to improve its scalability for industrial production.

In conclusion, Methyl 3-amino-2-(bromomethy l)-5-(difluor ometh yl)pyridine -4-car boxyl ate (CAS No. 1805388 -37 -7) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an invaluable tool for both academic research and industrial applications. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of innovative therapeutic solutions.